Cas no 1257549-40-8 (N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide)

• Product Name: N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• CAS No: 1257549-40-8
• MF: C₁₉H₁₅N₅O₃S
• MW: 393.419101953506
• CID: 5473243
• Update Time: 2025-05-21

N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide

• Inchi： 1S/C19H15N5O3S/c1-27-16-8-3-2-5-12(16)13-9-10-18(26)24(21-13)11-17(25)20-14-6-4-7-15-19(14)23-28-22-15/h2-10H,11H2,1H3,(H,20,25)
• InChI Key： ZNQNLNOJKKHFIO-UHFFFAOYSA-N
• SMILES： C(NC1C2C(C=CC=1)=NSN=2)(=O)CN1N=C(C2=CC=CC=C2OC)C=CC1=O

Computed Properties

• Exact Mass: 393.09
• Monoisotopic Mass: 393.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide

N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide (CAS No. 1257549-40-8): An Overview

N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide, with the CAS number 1257549-40-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique structural features, which include a benzothiadiazole moiety and a methoxyphenyl substituent. These structural elements contribute to its diverse chemical and biological properties.

The benzothiadiazole moiety is a well-known heterocyclic system that has been extensively studied for its electronic and photophysical properties. It is often used in the design of organic semiconductors, photovoltaic materials, and fluorescent probes. The presence of this moiety in N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide suggests that the compound may exhibit similar properties, making it a valuable candidate for materials science applications.

The methoxyphenyl substituent is another key feature of this compound. This group is known for its electron-donating properties and has been widely used in the synthesis of bioactive molecules. In particular, methoxyphenyl derivatives have shown promising activity in various biological assays, including anti-inflammatory and anticancer activities. The combination of the benzothiadiazole and methoxyphenyl moieties in N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide may enhance its biological potency and selectivity.

Recent studies have explored the potential applications of N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide in medicinal chemistry. One notable area of research is its use as a scaffold for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. This finding highlights the potential of N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide as a lead compound for drug discovery.

In addition to its medicinal applications, N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(2-methoxyphenyl)-6-o xo - 1 , 6 - dihydropyridazin - 1 - yl ] acetamide has also been investigated for its use in materials science. A study published in Advanced Materials demonstrated that this compound could be used as an efficient electron transport material in organic photovoltaic devices. The unique electronic properties of the benzothiadiazole moiety and the methoxyphenyl substituent contribute to its high electron mobility and stability under various conditions.

Furthermore, the photophysical properties of N-(2,1,3-benzothiadiazol-4-y l ) - 2 - [ 3 - ( 2 - meth oxy phen y l ) - 6 - ox o - 1 , 6 - dihydropyridazin - 1 - yl ] acetamide have been studied extensively. Research published in the Journal of Physical Chemistry Letters revealed that this compound exhibits strong fluorescence with high quantum yields. This property makes it an attractive candidate for use as a fluorescent probe in biological imaging and sensing applications.

The synthesis of N-(2 , 1 , 3 - benz o thiad i az ol - 4 - yl ) - 2 - [ 3 - ( 2 - meth oxy phen y l ) - 6 - ox o - 1 , 6 - dihydropyridazin - 1 - yl ] acetamide has been reported using various methodologies. One common approach involves the coupling reaction between a substituted benzothiadiazole derivative and an appropriately functionalized pyridazine intermediate. The reaction conditions are typically optimized to achieve high yields and purity levels.

In conclusion, N-(2 , 1 , 3 - benz o thiad i az ol - 4 - yl ) - 2 - [ 3 -( 2-meth oxy phen y l ) - 6-o xo - 1 , 6-dihydro pyri d azine) acet amide (CAS No . 1257549 –40 –8) is a versatile compound with significant potential in both medicinal chemistry and materials science . Its unique structural features , including the benz o thiad i az ole moiety and the meth oxy phen y l substituent , contribute to its diverse chemical and biological properties . Ongoing research continues to uncover new applications for this compound , making it an exciting area of study for scientists and researchers alike .